![molecular formula C27H25N3O4S B2920043 N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide CAS No. 532969-78-1](/img/structure/B2920043.png)
N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Biological Applications
- Research on novel heterocyclic compounds derived from benzodioxin precursors explored their potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their cyclooxygenase-1/2 (COX-1/2) inhibitory activities, showing significant analgesic and anti-inflammatory effects, which suggests potential applications in treating conditions involving inflammation and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020, Molecules).
Antimicrobial and Antibacterial Studies
- Another study on benzodioxophosphol-oxothiazolidin-thiophene derivatives investigated their antimicrobial activities. These molecules were synthesized and subjected to docking studies, indicating potential as antimicrobial agents, which underscores the relevance of such compounds in developing new antibiotics or antimicrobial treatments (YN Spoorthy et al., 2021, International Journal of Applied Research).
Anticancer Research
- N-substituted benzamides with specific structural motifs have been synthesized and assessed for their anticancer activity against various cancer cell lines. This research indicates the potential of structurally complex benzamides in oncology, particularly in designing new therapeutic agents targeting specific types of cancer (B. Ravinaik et al., 2021, Russian Journal of Organic Chemistry).
Chemical Synthesis and Characterization
- Studies on the synthesis of dihydrobenzofurans and benzofurans from arynes offer insights into novel synthetic routes for creating complex molecules with potential applications in pharmaceuticals and materials science. This research highlights innovative methods for constructing molecules with specific structural features, which can be crucial in the development of new drugs and materials (Eito Yoshioka et al., 2013, Organic letters).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cholinesterase enzymes , which play a crucial role in nerve signal transmission.
Mode of Action
Based on its structural similarity to other sulfonamides , it may act by inhibiting the activity of enzymes, thereby disrupting the normal biochemical processes of the target organism or cells.
Biochemical Pathways
Sulfonamides, a class of compounds to which this molecule is structurally similar, primarily block the folate synthetase enzyme, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication .
Pharmacokinetics
General pharmacokinetic studies of peroral sulfonamides confirm their absorption from the gastrointestinal tract, metabolism in the liver, and excretion of inactive compounds through bile or feces .
Result of Action
Similar compounds have been found to exhibit antibacterial potential and moderate enzyme inhibitory activity .
properties
IUPAC Name |
N-[2-[3-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N3O4S/c31-26(29-20-10-11-23-24(16-20)34-15-14-33-23)18-35-25-17-30(22-9-5-4-8-21(22)25)13-12-28-27(32)19-6-2-1-3-7-19/h1-11,16-17H,12-15,18H2,(H,28,32)(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEOMFOWSNREUFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=CN(C4=CC=CC=C43)CCNC(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.